Cas no 88040-87-3 (Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)-)

Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)- structure
88040-87-3 structure
Product Name:Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)-
CAS No:88040-87-3
MF:C11H15ClO3S
MW:262.753001451492
CID:647630
PubChem ID:21296942
Update Time:2025-04-19

Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)-
    • 5-butan-2-yl-2-methoxybenzenesulfonyl chloride
    • 88040-87-3
    • 5-(Butan-2-yl)-2-methoxybenzene-1-sulfonyl chloride
    • DTXSID30612110
    • SCHEMBL10638959
    • Inchi: 1S/C11H15ClO3S/c1-4-8(2)9-5-6-10(15-3)11(7-9)16(12,13)14/h5-8H,4H2,1-3H3
    • InChI Key: CJAFXVJJWYXGOC-UHFFFAOYSA-N
    • SMILES: ClS(C1=C(C=CC(=C1)C(C)CC)OC)(=O)=O

Computed Properties

  • Exact Mass: 262.0430432g/mol
  • Monoisotopic Mass: 262.0430432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 51.8Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk